Cas no 69739-16-8 (cefodizime)
cefodizime structure
Product Name:cefodizime
CAS No:69739-16-8
MF:C20H20N6O7S4
MW:584.668798446655
CID:59008
PubChem ID:5361871
Update Time:2025-04-18
cefodizime Chemical and Physical Properties
Names and Identifiers
-
- cefodizime
- cefodizime sodium
- (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefodizime acid
- [6R-[6Α,7Β(Z)]]-7-[[(2NINO-4-THIAZOLY1)(METHOXYIMINO)ACETYL]AMINO]-3-[[[5-(CARBOXY METHYL)-4-METHYL-2-THIAZOLYL]THIO METHYL]-8-OXO-5 THIA-1AZABICYCLO[4.2.0]OCT-2-ENE-2 CARBOXYLIC ACID
- CDZM
- Cefodizima
- Cefodizimum
- Cefodizme
- Diezime
- Modivid
- 7-(((2-Amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-2-thiazolyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- HR 221 [AS SODIUM]
- AKOS040741529
- DB13470
- CEFODIZIME [INN]
- Cefodizima [INN-Spanish]
- THR-221 FREE ACID
- S-77-1221-B FREE ACID
- EX-A1379
- 7-[[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- CHEBI:63214
- HY-108402
- THR 221
- HR 221
- MFCD00864926
- CEFODIZIME [WHO-DD]
- S-77-1221B
- EC 700-301-3
- Z31298J4HQ
- CEFODIZIME DISODIUM
- (6R,7R)-7-(((2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- BDBM50422690
- D07643
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[[5-(carboxymethyl)-4-methyl-2-thiazolyl]thio]methyl]-8-oxo-, (6R,7R)-
- THR-221
- (6R,7R)-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl)-7-{[(2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7-{[(22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl)-3,4-didehydrocepham-4-carboxylic acid
- (6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-3-(((5-(carboxymethyl)-4-methyl-2-thiazolyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid 7(sup 2)-(Z)-(O-methyloxime)
- SCHEMBL151101
- S-77-1221-B
- Timecef
- THR 221 FREE ACID
- S 77 1221 B [AS SODIUM]
- Cefodizime [INN:BAN]
- CHEMBL2303613
- 69739-16-8
- UNII-Z31298J4HQ
- 97180-26-2
- HR-221 [As Sodium]
- 1ST12029
- (6R,7R)-7-{[(22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefodizime (INN)
- THR-221 [As Sodium]
- (E)-Cefodizime (>80%)
- Neucef
- CS-0028575
- HR-221 FREE ACID
- DTXSID2022757
- CEFODIZIME [MI]
- J-700161
- HR 221 FREE ACID
- (6R,7R)-7-({(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-[(methyloxy)imino]acetyl}amino)-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]thio}methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- THR 221 [AS SODIUM]
- CEF;CDZ
- S-771221B [As Sodium]
- S 77 1221 B FREE ACID
- s5235
- Cefodizimum [INN-Latin]
- Cefodizime Sodium [JAN]
- S 77-1221B
- HR-221
- S 77 1221 B (AS SODIUM)
- Cefodizima (INN-Spanish)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[[5-(carboxymethyl)-4-methyl-2-thiazolyl]thio]methyl]-8-oxo-, [6R-[6a,7b(E)]]-
- (6R,7R)-7-(((22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl)amino)-3-((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanylmethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-7-(((2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- DTXCID902757
- J01DA25
- HR221
- THR 221 (AS SODIUM)
- HR 221 (AS SODIUM)
- 7-(((22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-3,4-didehydrocepham-4-carboxylic acid
- Cefodizimum (INN-Latin)
- (6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-3-(((5-(carboxymethyl)-4-methyl-2-thiazolyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic Acid 7(sup2)-(Z)-(O-methyloxime)
-
- MDL: MFCD00864926
- Inchi: 1S/C20H20N6O7S4/c1-7-10(3-11(27)28)37-20(22-7)36-5-8-4-34-17-13(16(30)26(17)14(8)18(31)32)24-15(29)12(25-33-2)9-6-35-19(21)23-9/h6,13,17H,3-5H2,1-2H3,(H2,21,23)(H,24,29)(H,27,28)(H,31,32)/b25-12-/t13-,17-/m1/s1
- InChI Key: XDZKBRJLTGRPSS-BGZQYGJUSA-N
- SMILES: S1CC(CSC2=NC(C)=C(CC(=O)O)S2)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O
Computed Properties
- Exact Mass: 584.02800
- Monoisotopic Mass: 584.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 37
- Rotatable Bond Count: 11
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 305A^2
- Surface Charge: 0
- Tautomer Count: 14
- XLogP3: nothing
Experimental Properties
- Density: 1.86
- Melting Point: 204-223°C
- Refractive Index: 1.851
- PSA: 304.48000
- LogP: 1.90870
- pka: pK1 2.85; pK2 3.37; pK3 4.18(at 25℃)
- Specific Rotation: D25 -55.9°
cefodizime Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- WGK Germany:3
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin. R42/43: inhalation and skin contact can cause allergy.
- Safety Instruction: S22-S26-S36/37/39
-
Hazardous Material Identification:
- Storage Condition:Store long-term at -20°C
- Risk Phrases:R36/37/38
cefodizime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C304431-200mg |
cefodizime |
69739-16-8 | 97% | 200mg |
¥61.90 | 2023-09-03 | |
| S e l l e c k ZHONG GUO | S5235-25mg |
Cefodizime |
69739-16-8 | 99.88% | 25mg |
¥794.88 | 2023-09-15 | |
| ChemScence | CS-0028575-10mg |
Cefodizime |
69739-16-8 | ≥97.0% | 10mg |
$50.0 | 2022-04-26 | |
| ChemScence | CS-0028575-50mg |
Cefodizime |
69739-16-8 | ≥97.0% | 50mg |
$80.0 | 2022-04-26 | |
| ChemScence | CS-0028575-100mg |
Cefodizime |
69739-16-8 | ≥97.0% | 100mg |
$110.0 | 2022-04-26 | |
| TRC | C242865-25mg |
Cefodizime |
69739-16-8 | 25mg |
$ 63.00 | 2023-09-08 | ||
| TRC | C242865-50mg |
Cefodizime |
69739-16-8 | 50mg |
$ 97.00 | 2023-04-18 | ||
| TRC | C242865-100mg |
Cefodizime |
69739-16-8 | 100mg |
$ 126.00 | 2023-09-08 | ||
| TRC | C242865-1g |
Cefodizime |
69739-16-8 | 1g |
$ 150.00 | 2023-09-08 | ||
| TRC | C242865-10g |
Cefodizime |
69739-16-8 | 10g |
$ 453.00 | 2023-04-18 |
cefodizime Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
69739-16-8 (cefodizime) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent